8-(3,5-dimethylpiperidin-1-yl)-3-methyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpiperidin-1-yl)-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C19H25N7O2S/c1-12-9-13(2)11-25(10-12)18-22-15-14(16(27)23-19(28)24(15)3)26(18)7-8-29-17-20-5-4-6-21-17/h4-6,12-13H,7-11H2,1-3H3,(H,23,27,28)
• InChI Key: NTBPNIQOEZBTNP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC3=C(N2CCSC4=NC=CC=N4)C(=O)NC(=O)N3C)C
• Molecular Formula: C19H25N7O2S
• Molecular Weight: 415.5 g/mol
• CAS No.: 685860-52-0

Description

8-(3,5-Dimethylpiperidin-1-yl)-3-methyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a purine-2,6-dione derivative characterized by three key structural features:

• 3-Methyl group: Enhances steric stability and modulates electron distribution on the purine core.
• 7-(2-(Pyrimidin-2-ylthio)ethyl) substituent: Introduces a sulfur-containing linker to a pyrimidine ring, which may influence solubility and metabolic stability.

This compound shares structural homology with dipeptidyl peptidase-4 (DPP-4) inhibitor impurities, such as those associated with linagliptin (e.g., Linagliptin Impurity 14) , but distinguishes itself through its unique substitution pattern.

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name	Core Structure	Substituent at Position 7	Substituent at Position 8	Reference
Target Compound	Purine-2,6-dione	2-(Pyrimidin-2-ylthio)ethyl	3,5-Dimethylpiperidin-1-yl	—
Linagliptin Impurity 14	Purine-2,6-dione	(4-Methylquinazolin-2-yl)methyl	3-Aminopiperidin-1-yl
6-[(3-Hydroxy-2-hydroxymethyl)propyl]-... (Compound 7)	Pyrimidin-2,4-dione	(3-Hydroxy-2-hydroxymethyl)propyl	—

Key Observations:

Core Structure Differences: The target compound’s purine-2,6-dione core (vs. Pyridine-2,6-dione derivatives () lack the fused bicyclic structure of purine-diones, reducing their conformational rigidity .

Position 7 Substituents :

• The thioether-linked pyrimidine in the target compound contrasts with the methylene-linked quinazoline in Linagliptin Impurity 13. The sulfur atom may improve metabolic stability by resisting oxidation compared to carbon-based linkers .
• Hydrophilic substituents (e.g., hydroxypropyl groups in ’s Compound 7) enhance aqueous solubility but may reduce membrane permeability .

Position 8 Substituents: The 3,5-dimethylpiperidine group in the target compound increases steric bulk and lipophilicity relative to the 3-aminopiperidine in Linagliptin Impurity 14. The absence of an amino group may reduce hydrogen-bonding capacity but improve pharmacokinetic properties .

Physicochemical and Pharmacological Properties

Table 2: Property Comparison

Property	Target Compound	Linagliptin Impurity 14	Compound 7 ()
Molecular Weight	~460 g/mol	~470 g/mol	~300 g/mol
logP (Predicted)	2.8 (moderate lipophilicity)	2.1 (lower lipophilicity)	-0.5 (high polarity)
Solubility	Low (thioether/pyrimidine)	Moderate (quinazoline)	High (hydroxy groups)
Metabolic Stability	High (stable thioether)	Moderate (amine susceptibility)	Low (polar substituents)

Research Findings:

• : Pyrimidin-2,4-dione derivatives with hydroxyl groups (e.g., Compound 7) exhibit high solubility but rapid renal clearance, limiting bioavailability .
• : Linagliptin impurities with quinazoline substituents show reduced binding affinity to DPP-4 compared to the parent drug, likely due to steric hindrance .